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Compound of Interest

N-Hydroxy-4-nitrobenzimidoyl!
Compound Name:
chloride

Cat. No.: B087114

An In-depth Technical Guide to N-Hydroxy-4-
hitrobenzimidoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Hydroxy-4-nitrobenzimidoyl chloride, also known as p-nitrobenzohydroximoyl chloride, is
a valuable reagent in organic synthesis, primarily recognized for its role as a stable precursor to
a highly reactive intermediate. This technical guide provides a comprehensive overview of its
physicochemical properties, synthesis, reactivity, and applications, with a focus on its utility in
the construction of complex molecular architectures relevant to medicinal chemistry and
materials science.

Physicochemical Properties

N-Hydroxy-4-nitrobenzimidoyl chloride is a solid at room temperature, with solubility in
common organic solvents and insolubility in water.[1] Its key physical and chemical properties
are summarized in the table below.
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Property Value Source

CAS Number 1011-84-3 [A121031[415116]107]

Molecular Formula C7HsCIN20s [1][8]

Molecular Weight 200.58 g/mol [1][6]

Appearance White to light yellow BIA]5]
powder/crystal

Melting Point 126-128 °C [1]

Boiling Point (calculated) 376.6 £ 44.0 °C at 760 mmHg [1]

Density (calculated) 1.5+0.1 g/cm3 [1]

pKa (calculated) 9.73+£0.70 [1]

Flash Point (calculated) 181.5+28.4°C [1]
Soluble in organic solvents

Solubility (e.g., ethanol, methanol, [1]

chloroform); Insoluble in water.

Spectroscopic Data

While experimental NMR spectra are not readily available in the cited literature, the structural
confirmation of N-Hydroxy-4-nitrobenzimidoyl chloride is typically achieved through a
combination of spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy
(Predicted)

Based on the structure, the following are predicted NMR chemical shifts. The aromatic protons
(H2, H3, H5, H6) would appear in the downfield region, with those closer to the electron-
withdrawing nitro group being more deshielded. The hydroxyl proton would likely be a broad
singlet. In the 3C NMR spectrum, the imidoyl carbon (C=N) would have a characteristic
chemical shift, while the aromatic carbons would appear in the typical downfield region. The
carbon atom attached to the nitro group (C4) would be significantly deshielded.[9]
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Nucleus Predicted Chemical Shift (ppm)

Aromatic protons (H2, H3, H5, H6): ~7.5 - 8.5
H ppm; Hydroxyl proton (N-OH): Variable, broad

singlet

Imidoyl carbon (C=N): ~140-150 ppm; Aromatic
15C carbons: ~120-150 ppm; Carbon attached to
nitro group (C4): Deshielded within the aromatic

region

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for the functional groups
present in the molecule.

Expected Wavenumber

Functional Group Vibration
(cm™)
O-H (in N-OH) Stretching 3200 - 3600 (broad)
Aromatic C-H Stretching 3000 - 3100
C=N (Imidoyl) Stretching 1640 - 1690
NO2z (asymmetric) Stretching 1500 - 1560
NO2z (symmetric) Stretching 1335 - 1385
C-CI Stretching 600 - 800

Mass Spectrometry (MS)

In mass spectrometry, N-Hydroxy-4-nitrobenzimidoyl chloride is expected to exhibit a
molecular ion peak ([M]*) at m/z 200. Due to the presence of the chlorine atom, a characteristic
isotopic peak ([M+2]*) at m/z 202 with an intensity of approximately one-third of the molecular
ion peak is anticipated.

Experimental Protocols
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Synthesis of N-Hydroxy-4-nitrobenzimidoyl chloride

A common and effective method for the synthesis of N-Hydroxy-4-nitrobenzimidoyl chloride
is the chlorination of the corresponding aldoxime using N-chlorosuccinimide (NCS).

Materials:

e 4-Nitrobenzaldehyde oxime

¢ N-Chlorosuccinimide (NCS)

e N,N-Dimethylformamide (DMF)

» Hydrochloric acid (concentrated, for initiation)
 Diethyl ether

o Water

Procedure:[10]

Dissolve 4-nitrobenzaldehyde oxime (1 equivalent) in DMF.
e Add a catalytic amount of concentrated HCI to initiate the reaction.

e Slowly add NCS (1 equivalent) portion-wise to the solution, maintaining the temperature
below 40°C.

 Stir the reaction mixture at room temperature overnight.
e Pour the reaction mixture into water and extract the product with diethyl ether.
e Wash the combined organic layers with water and brine.

e Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

e The crude product can be further purified by recrystallization.
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Synthesis Workflow

Reactivity and Applications

The primary synthetic utility of N-Hydroxy-4-nitrobenzimidoyl chloride lies in its function as a
stable and easily handled precursor for the in situ generation of 4-nitrobenzonitrile oxide.[9]
This highly reactive 1,3-dipole is not typically isolated due to its propensity to dimerize.

In Situ Generation of 4-Nitrobenzonitrile Oxide

The generation of 4-nitrobenzonitrile oxide is achieved through the dehydrohalogenation of N-
Hydroxy-4-nitrobenzimidoyl chloride in the presence of a non-nucleophilic base, such as
triethylamine.

Generation of Nitrile Oxide

1,3-Dipolar Cycloaddition Reactions

4-Nitrobenzonitrile oxide readily undergoes [3+2] cycloaddition reactions with a variety of
dipolarophiles, such as alkenes and alkynes. This powerful transformation provides a direct
route to a wide range of five-membered heterocyclic compounds, including isoxazoles and
isoxazolines, which are important scaffolds in medicinal chemistry.[9]

1,3-Dipolar Cycloaddition

Safety and Handling

N-Hydroxy-4-nitrobenzimidoyl chloride is an irritant and should be handled with appropriate
personal protective equipment, including gloves and safety glasses.[1] It is recommended to
work in a well-ventilated fume hood. The compound should be stored in a cool, dry place away
from moisture.

Conclusion

N-Hydroxy-4-nitrobenzimidoyl chloride is a versatile and important reagent in organic
synthesis. Its stability and ease of handling make it an excellent precursor for the in situ
generation of 4-nitrobenzonitrile oxide, a powerful intermediate for the construction of nitrogen-
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and oxygen-containing heterocycles. This guide provides essential information for researchers
and scientists to effectively and safely utilize this compound in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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